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Compound of Interest

Compound Name: Myristyl Laurate

Cat. No.: B1583635

Myristyl Laurate, a fatty acid ester, is a common ingredient in laboratory and pharmaceutical
applications. While not classified as a hazardous substance, proper disposal is crucial to
ensure a safe laboratory environment and prevent environmental contamination.[1] This guide
provides essential information on the safe handling and disposal of Myristyl Laurate for
researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Understanding the basic properties of a substance is the first step in safe handling and

disposal.
Property Value
Chemical Formula C26H5202[2][3]
Molecular Weight 396.69 g/mol [2][3]
Appearance Solid
Purity >99%
Storage Room temperature

Personal Protective Equipment (PPE) and Handling
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Before initiating any disposal procedure, it is imperative to be equipped with the appropriate
personal protective equipment.

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard lab coat is recommended to protect from spills.
Always handle Myristyl Laurate in a well-ventilated area.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent slips and
contamination.

o Small Spills: For minor spills, wipe up the substance with an absorbent cloth or paper towels.
Clean the affected area with soap and water.

o Large Spills: For more significant spills, cover the area with an inert absorbent material such
as sand, earth, or vermiculite. Once the spill is fully absorbed, collect the material using non-
sparking tools and place it into a suitable, labeled container for disposal.

Step-by-Step Disposal Procedure

Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

o Consult Safety Data Sheet (SDS): Always refer to the manufacturer-specific SDS for the
most detailed and up-to-date information.

o Containerize Waste: Place the waste Myristyl Laurate and any contaminated materials
(e.g., absorbent materials, cloths) into a clearly labeled, sealed container. Do not mix with
other chemical waste.

o Regulatory Compliance: While Myristyl Laurate is not classified as hazardous waste,
disposal regulations can vary by location. It is crucial to adhere to all local, state, and federal
guidelines for chemical waste disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1583635?utm_src=pdf-body
https://www.benchchem.com/product/b1583635?utm_src=pdf-body
https://www.benchchem.com/product/b1583635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

e Engage a Licensed Waste Disposal Service: Contact a certified chemical waste disposal
company to arrange for the pickup and proper disposal of the containerized waste.

e Avoid Sewer Disposal: Under no circumstances should Myristyl Laurate be discharged into

the sewer system or drains.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Myristyl

Laurate.
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Myristyl Laurate Waste

Consult Safety Data Sheet (SDS)
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Myristyl Laurate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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